Butenafine hydrochloride

Description

Butenafine hydrochloride is a synthetic benzylamine antifungal agent primarily used to treat fungal skin infections . It is effective against tinea versicolor, tinea pedis (athlete's foot), tinea cruris (jock itch), and tinea corporis (ringworm) . Marketed under brand names like Lotrimin Ultra, Mentax, and Butop, butenafine is available as a 1% topical cream . This medication is suitable for both adults and children over 12 years old, alleviating symptoms such as itching, burning, cracking, and scaling associated with fungal infections .

Butenafine hydrochloride functions by inhibiting squalene epoxidase, an enzyme crucial for sterol biosynthesis in fungi . This inhibition leads to a deficiency in ergosterol, a vital component of fungal cell membranes, and a buildup of squalene, ultimately disrupting fungal cell growth and causing cell death . Research indicates that butenafine has superior fungicidal activity against dermatophytes compared to other antifungals like terbinafine, naftifine, tolnaftate, clotrimazole, and bifonazole . It is also more effective against Candida albicans than terbinafine and naftifine and demonstrates low minimum inhibitory concentrations against Cryptococcus neoformans and Aspergillus spp .

Structurally, butenafine is related to allylamine antifungals like terbinafine and naftifine . These compounds share a similar mechanism of action, targeting sterol synthesis in fungi, but butenafine's unique chlorinated double-bond structural element enhances its chemical and biological activity . While generally well-tolerated, butenafine topical may cause side effects such as stinging, burning, or itching at the application site; severe reactions or worsening skin symptoms warrant immediate medical attention .

• CAS No.: 101827-46-7
• Product Name: Butenafine hydrochloride
• Molecular Formula: C23H28ClN
• Molecular Weight: 353.9 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C23H27N.ClH/c1-23(2,3)21-14-12-18(13-15-21)16-24(4)17-20-10-7-9-19-8-5-6-11-22(19)20;/h5-15H,16-17H2,1-4H3;1H
• Standard InChIKey: LJBSAUIFGPSHCN-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)CN(C)CC2=CC=CC3=CC=CC=C32.Cl
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN(C)CC2=CC=CC3=CC=CC=C32.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: utenafine; butenafine hydrochloride; KP 363; KP-363; Mentax; N-4-tert-butylbenzyl-N-methyl-1-naphthalene methylamine hydrochloride
• PubChem Compound: 443867
• Last Modified: Aug 15 2023